Cas no 17156-61-5 (Benzene,1,2,4,5-tetrakis(trimethylsilyl)-)

• Product Name: Benzene,1,2,4,5-tetrakis(trimethylsilyl)-
• CAS No: 17156-61-5
• MF: C₁₈H₃₈Si₄
• MW: 366.836328983307
• CID: 192737
• PubChem ID: 140191
• Update Time: 2025-04-19

Benzene,1,2,4,5-tetrakis(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,4,5-tetrakis(trimethylsilyl)-
• trimethyl-[2,4,5-tris(trimethylsilyl)phenyl]silane
• 1,2,4,5-Tetrakis(trimethylsilyl)benzene
• C18H38Si4
• 17156-61-5
• DTXSID90169130
• Trimethyl[2,4,5-tris(trimethylsilyl)phenyl]silane #
• Silane,1,2,4,5-benzenetetrayltetrakis[trimethyl-
• IKBMPVFDRAQKNI-UHFFFAOYSA-N

• Inchi： 1S/C18H38Si4/c1-19(2,3)15-13-17(21(7,8)9)18(22(10,11)12)14-16(15)20(4,5)6/h13-14H,1-12H3
• InChI Key： IKBMPVFDRAQKNI-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=C(C(=CC=1[Si](C)(C)C)[Si](C)(C)C)[Si](C)(C)C

Computed Properties

• Exact Mass: 366.20514
• Monoisotopic Mass: 366.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.85
• Boiling Point: 274.6°Cat760mmHg
• Flash Point: 85°C
• Refractive Index: 1.461
• PSA: 0
• LogP: 3.86740